Cas no 1270507-04-4 (5-(2-Amino-1-hydroxypropan-2-yl)furan-2-carboxylic acid)

• Product Name: 5-(2-Amino-1-hydroxypropan-2-yl)furan-2-carboxylic acid
• CAS No: 1270507-04-4
• Molecular Formula: C₈H₁₁NO₄
• Molecular Weight: 185.177242517471
• CID: 6586752
• PubChem ID: 55272029

5-(2-Amino-1-hydroxypropan-2-yl)furan-2-carboxylic acid Properties

Names and Identifiers

• 1270507-04-4
• AKOS006321136
• 5-(2-amino-1-hydroxypropan-2-yl)furan-2-carboxylic acid
• EN300-8082664

• InChIKey： YRIZENNKFXKMLB-UHFFFAOYSA-N
• Inchi： 1S/C8H11NO4/c1-8(9,4-10)6-3-2-5(13-6)7(11)12/h2-3,10H,4,9H2,1H3,(H,11,12)
• SMILES： O1C(C(=O)O)=CC=C1C(C)(CO)N

Computed Properties

• Exact Mass: 185.06880783g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 185.06880783g/mol
• Heavy Atom Count: 13
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3
• Topological Polar Surface Area: 96.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives